(E)-1-(3-(4-fluorophenyl)azepan-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-(4-fluorophenyl)azepan-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C19H20FNOS/c20-17-8-6-15(7-9-17)16-4-1-2-12-21(14-16)19(22)11-10-18-5-3-13-23-18/h3,5-11,13,16H,1-2,4,12,14H2/b11-10+
• InChI Key: ASUBWZPUUBZIGV-ZHACJKMWSA-N
• Canonical SMILES: C1CCN(CC(C1)C2=CC=C(C=C2)F)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1CCN(CC(C1)C2=CC=C(C=C2)F)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C19H20FNOS
• Molecular Weight: 329.4 g/mol

Description

(E)-1-(3-(4-fluorophenyl)azepan-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a chemical compound that has gained significant attention in scientific research. The compound belongs to the class of enaminones and is commonly referred to as FST-100. FST-100 has been studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Crystal Structure and Synthesis

The synthesis and crystal structure of related compounds, such as thiophene derivatives, have been extensively studied due to their wide range of applications in pharmaceuticals, material science, and as organic semiconductors. These studies highlight the importance of thiophene and fluorophenyl groups in contributing to the compound's diverse biological activities and material properties (Nagaraju et al., 2018).

Photophysical Properties

Research into the photophysical properties of chalcone derivatives, which share structural similarities with the compound , demonstrates their potential in developing novel materials for electronic and photonic applications. The study of these properties is crucial for designing molecules with specific light absorption and emission characteristics, which can be tailored for use in organic electronics and sensors (Kumari et al., 2017).

Biological and Pharmacological Screening

The compound's derivatives have been synthesized and evaluated for their biological activities, including antibacterial, antifungal, and antiproliferative effects. This research indicates the potential of such compounds in developing new therapeutic agents with specific bioactivities (Thangamani, 2010).

Molecular Structure Analysis

Molecular structure analysis, including FT-IR and hyperpolarizability studies, provides insights into the compound's electronic structure and its implications for non-linear optical properties. These studies are essential for understanding the molecular basis of the compound's interactions and reactivity (Najiya et al., 2014).